ethyl 2-{[2-(1,3-benzoxazol-2-ylthio)butanoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[2-(1,3-benzoxazol-2-ylsulfanyl)butanoylamino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C18H19N3O4S2/c1-4-13(26-18-20-11-8-6-7-9-12(11)25-18)15(22)21-17-19-10(3)14(27-17)16(23)24-5-2/h6-9,13H,4-5H2,1-3H3,(H,19,21,22)
• InChI Key: LNDWPASTSANVSP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=NC(=C(S1)C(=O)OCC)C)SC2=NC3=CC=CC=C3O2
• Molecular Formula: C18H19N3O4S2
• Molecular Weight: 405.5 g/mol

Description

Ethyl 2-{[2-(1,3-benzoxazol-2-ylthio)butanoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C18H19N3O4S2 and its molecular weight is 405.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 405.08169844 g/mol and the complexity rating of the compound is 539. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Structural Analysis and Molecular Interactions

The research on similar compounds to Ethyl 2-{[2-(1,3-benzoxazol-2-ylthio)butanoyl]amino}-4-methyl-1,3-thiazole-5-carboxylate focuses on understanding their structural properties and molecular interactions. For example, Lynch and Mcclenaghan (2004) explored the structure of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate, highlighting its hydrogen-bonded interactions (Lynch & Mcclenaghan, 2004). Such insights are valuable for understanding the chemical behavior and potential applications of similar compounds in scientific research.

Synthesis and Chemical Modification

The synthesis and chemical modification of similar thiazole derivatives are another area of research. Tang Li-jua (2015) synthesized a novel compound, ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate, by cyclization of thioamide with 2-chloroacetoacetate (Tang Li-jua, 2015). This kind of research is crucial for developing new chemical entities with potential applications in various fields, including pharmaceuticals and materials science.

Chemical Transformations and Derivatives

The study of chemical transformations and the creation of derivatives from thiazole compounds is another significant area. Mohamed (2014) discusses the synthesis of various ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives (Mohamed, 2014). Understanding these transformations can lead to the discovery of new compounds with unique properties useful for scientific and industrial purposes.

Corrosion Inhibition

In a more applied context, compounds like ethyl-2-amino-4-methyl-1,3-thiazole-5-carboxylate have been studied for their corrosion inhibition properties. Raviprabha and Bhat (2019) investigated the use of ethyl-2-amino-4-methyl-1,3-thiazole-5-carboxylate in preventing the corrosion of AA6061 alloy in hydrochlorchloric acid media, demonstrating its potential as a mixed-type inhibitor (Raviprabha & Bhat, 2019). This application is significant for industries dealing with metal protection and longevity.

Antibacterial and Biological Activities

The investigation into the antibacterial and biological activities of thiazole derivatives is a critical area of research. Markovich et al. (2014) synthesized 2-(4-methyl-1,3-thiazol-5-yl)ethyl acridone carboxylates and evaluated their antibacterial activity (Markovich et al., 2014). Such studies are essential for developing new antimicrobial agents and understanding the mechanism of action of these compounds.

Molecular Synthesis for Drug Development

Research on thiazole derivatives also includes the synthesis of compounds for potential drug development. Shafi et al. (2021) worked on the synthesis and biological properties of new piperidine substituted benzothiazole derivatives, highlighting their potential in medicinal chemistry (Shafi et al., 2021). This area of research is crucial for discovering new drugs and therapeutic agents.